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Compound of Interest

6-Bromo-5-methylimidazo[1,2-
Compound Name: o
ajpyridine

Cat. No.: B184065

6-Bromo-5-methylimidazo[1,2-a]pyridine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 6-Bromo-5-methylimidazo[1,2-a]pyridine. This compound
belongs to the imidazo[1,2-a]pyridine class of fused heterocyclic compounds, which are of
significant interest in medicinal chemistry due to their diverse pharmacological activities. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in the discovery and development of novel therapeutics.

Chemical Properties

6-Bromo-5-methylimidazo[1,2-a]pyridine is a substituted bicyclic heteroaromatic compound.
While specific experimental data for this particular derivative is limited in publicly available
literature, its core chemical properties can be inferred from data on closely related compounds
and computational predictions.

Table 1: Physicochemical Properties of 6-Bromo-5-methylimidazo[1,2-a]pyridine
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Property Value Source
Molecular Formula CsH7BrN2 [CymitQuimica]
Molecular Weight 211.06 g/mol [CymitQuimica]
CAS Number 116355-19-2 [CymitQuimica]
Appearance Solid (predicted)

] ] 76-81 °C (for 6- ] )
Melting Point o o [Sigma-Aldrich]
Bromoimidazo[1,2-a]pyridine)

Boiling Point Not available

Limited solubility in water;
Solubility soluble in organic solvents like
DMSO and DMF (predicted)

Purity Typically available at 297% [CymitQuimica]

Note: The melting point provided is for the parent compound, 6-Bromoimidazo[1,2-a]pyridine,
and may vary for the 5-methyl derivative.

Synthesis

A specific, detailed experimental protocol for the synthesis of 6-Bromo-5-methylimidazo[1,2-
a]pyridine is not readily available in the surveyed literature. However, a general and widely
used method for the synthesis of imidazo[1,2-a]pyridines is the condensation reaction between
a substituted 2-aminopyridine and an a-halocarbonyl compound.

Based on this established methodology, a plausible synthetic route for 6-Bromo-5-
methylimidazo[1,2-a]pyridine would involve the reaction of 2-amino-5-bromo-6-
methylpyridine with a suitable two-carbon synthon, such as chloroacetaldehyde or
bromoacetaldehyde.

Proposed Experimental Protocol

Reaction: Synthesis of 6-Bromo-5-methylimidazo[1,2-a]pyridine
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Materials:

2-amino-5-bromo-6-methylpyridine

Chloroacetaldehyde (typically as a 40-50% aqueous solution)
Sodium bicarbonate (NaHCOs) or another suitable base
Ethanol or another suitable solvent

Ethyl acetate for extraction

Anhydrous sodium sulfate (Naz2S0a4) for drying

Procedure:

To a solution of 2-amino-5-bromo-6-methylpyridine in a suitable solvent (e.g., ethanol), add
an equimolar or slight excess of chloroacetaldehyde solution.

Add a base, such as sodium bicarbonate, to neutralize the hydrogen halide formed during
the reaction.

The reaction mixture is typically stirred at room temperature or gently heated (e.g., 50-60 °C)
for several hours to overnight.

Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The residue is then partitioned between water and an organic solvent like ethyl acetate.

The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.
The solvent is evaporated to yield the crude product.

Purification of the crude product can be achieved by recrystallization from a suitable solvent
system or by column chromatography on silica gel.
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Note: This is a generalized protocol and would require optimization for specific yields and purity
of 6-Bromo-5-methylimidazo[1,2-a]pyridine.

Diagram 1: Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 6-Bromo-5-methylimidazo[1,2-a]pyridine.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of 6-Bromo-5-methylimidazo[1,2-a]pyridine
are not extensively documented, the imidazo[1,2-a]pyridine scaffold is a well-established
pharmacophore with a broad range of biological activities, most notably as anticancer agents.

Studies on various substituted imidazo[1,2-a]pyridines have demonstrated their ability to induce
apoptosis in cancer cells through multiple signaling pathways. It is plausible that 6-Bromo-5-
methylimidazo[1,2-a]pyridine may exhibit similar properties.
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Putative Anticancer Mechanism

Based on the known mechanisms of action for this class of compounds, 6-Bromo-5-
methylimidazo[1,2-a]Jpyridine could potentially exert its anticancer effects by:

« Inhibition of Kinase Signaling: Many imidazo[1,2-a]pyridine derivatives are known to inhibit
protein kinases that are crucial for cancer cell survival and proliferation, such as those in the
PISK/AKT/mTOR pathway.

 Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis)
through both the intrinsic (mitochondrial) and extrinsic pathways.

Hypothetical Signhaling Pathway

The following diagram illustrates a potential signaling pathway through which 6-Bromo-5-
methylimidazo[1,2-a]pyridine might induce apoptosis in cancer cells, based on the activities
of related compounds.

Diagram 2: Hypothetical Apoptotic Signaling Pathway
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Caption: Putative apoptotic signaling pathway modulated by 6-Bromo-5-methylimidazo[1,2-

a]pyridine.

Safety and Handling

As with any chemical compound, 6-Bromo-5-methylimidazo[1,2-a]pyridine should be

handled with appropriate safety precautions in a laboratory setting.
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Table 2: Safety and Handling Information

Aspect Recommendation

) ) Safety glasses with side-shields, chemical-
Personal Protective Equipment (PPE) ]
resistant gloves, and a lab coat should be worn.

Avoid inhalation of dust and contact with skin
Handling and eyes. Handle in a well-ventilated area or in

a fume hood.

Store in a tightly closed container in a cool, dry

Storage ] ) ]
place away from incompatible materials.
_ Dispose of in accordance with local, state, and
Disposal ) )
federal regulations for chemical waste.
Conclusion

6-Bromo-5-methylimidazo[1,2-a]pyridine is a compound with potential for further
investigation in the field of medicinal chemistry, particularly in the development of anticancer
agents. While specific experimental data for this molecule is limited, this guide provides a
foundational understanding of its chemical properties, a plausible synthetic approach, and a
hypothesized mechanism of biological action based on the well-documented activities of the
imidazo[1,2-a]pyridine scaffold. Further research is warranted to fully elucidate the chemical
and biological profile of this specific compound and to explore its therapeutic potential.

¢ To cite this document: BenchChem. [6-Bromo-5-methylimidazo[1,2-a]pyridine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184065#6-bromo-5-methylimidazo-1-2-a-pyridine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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